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Compound of Interest

Compound Name: 1,3-Thiazole-2-carbonyl chloride

Cat. No.: B1306194 Get Quote

Technical Support Center: 1,3-Thiazole-2-
carbonyl chloride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 1,3-Thiazole-2-carbonyl chloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1,3-Thiazole-2-carbonyl chloride?

A1: 1,3-Thiazole-2-carbonyl chloride is a hazardous substance that poses several risks. It is

harmful if swallowed and causes severe skin burns and eye damage.[1][2] A significant hazard

is its violent reaction with water, which liberates toxic gas.[1][2] It is classified as a corrosive

material.

Q2: What immediate actions should be taken in case of accidental exposure?

A2: In any case of exposure, immediate medical attention is required.[1][2]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[1][2] Keep the eye wide open while rinsing and seek immediate medical

attention.[1][2]
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Skin Contact: Take off all contaminated clothing immediately and wash the affected area with

soap and plenty of water.[1][2] A physician should be called immediately.[2]

Ingestion: If swallowed, rinse the mouth with water but do NOT induce vomiting.[1][2] Drink

plenty of water and seek immediate medical attention.[1][2]

Inhalation: Move the victim to fresh air. If breathing is difficult or has stopped, provide artificial

respiration, but avoid mouth-to-mouth resuscitation.[2] Call a physician or poison control

center immediately.[2]

Q3: What are the proper storage conditions for 1,3-Thiazole-2-carbonyl chloride?

A3: Store in a cool, dry, and well-ventilated area.[3] Keep containers tightly sealed to prevent

contact with water or moist air.[2][3] It should be stored away from incompatible materials such

as strong oxidizing agents, strong bases, and water.[2] The recommended storage temperature

is between 2-8°C.[4][5]

Q4: How should I dispose of waste containing 1,3-Thiazole-2-carbonyl chloride?

A4: Dispose of contents and containers to an approved waste disposal plant in accordance

with local, state, and federal regulations.[2][6] Do not release it into the environment.[1]

Troubleshooting Guides
Issue: The compound has solidified in the container.

Cause: 1,3-Thiazole-2-carbonyl chloride is a solid at room temperature with a melting point

between 54-58°C.[5]

Solution: If the material is needed in a liquid state, it can be gently warmed in a controlled

environment, such as a water bath, in a fume hood. Ensure the container is securely closed

but not under pressure. Avoid direct, high heat.

Issue: A small spill has occurred in the laboratory.
Solution: For minor spills, first ensure the area is well-ventilated and evacuate non-essential

personnel.[1] Wearing appropriate personal protective equipment (PPE), contain the spill

with an inert absorbent material like sand or earth.[3] Sweep or shovel the material into a
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suitable, labeled container for disposal.[1][3] Do not use water to clean the spill area, as it

reacts violently.[1]

Data Presentation
Property Value Source

Molecular Formula C4H2ClNOS [5][7]

Molecular Weight 147.58 g/mol [5][8][7]

Melting Point 54-58 °C [5]

Storage Temperature 2-8°C [5]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

Skin

Corrosion/Irritation

(Category 1B)

GHS05 Danger

H314: Causes severe

skin burns and eye

damage

Reacts violently with

water
- Danger

EUH014: Reacts

violently with water

Contact with water

liberates toxic gas
- Danger

EUH029: Contact with

water liberates toxic

gas

Experimental Protocols
Protocol for Handling and Dispensing 1,3-Thiazole-2-
carbonyl chloride

Preparation: Work in a well-ventilated chemical fume hood.[2] Ensure an eyewash station

and safety shower are readily accessible.[2][6]
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Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and chemical safety goggles or a face shield.[1][2]

Dispensing: Carefully open the container, avoiding inhalation of any dust or vapors.[2] Use a

clean, dry spatula or other appropriate tool to transfer the solid material. If transferring as a

liquid, use a dry syringe or cannula.

Reaction Setup: Add the compound slowly to your reaction vessel, which should be under an

inert atmosphere (e.g., nitrogen or argon) to prevent contact with moisture.

Cleaning: Clean any contaminated surfaces with a dry cloth or absorbent material. Do not

use water. Decontaminate equipment by slowly adding it to a suitable quenching solution

(e.g., a solution of sodium bicarbonate) under controlled conditions in a fume hood.
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Workflow for Handling a 1,3-Thiazole-2-carbonyl chloride Spill

Spill Occurs

Evacuate Area
Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Contain Spill with
Inert Absorbent

Collect Material into
a Labeled Container

Clean Area with
Dry Method (No Water)

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Spill Response Workflow for 1,3-Thiazole-2-carbonyl chloride.
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First Aid Protocol for Exposure

Immediate Actions

Exposure Occurs

Remove from Source
of Exposure

Skin Contact:
Remove Clothing, Wash Area

Eye Contact:
Rinse with Water for 15 mins

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First Aid Protocol for Exposure to 1,3-Thiazole-2-carbonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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